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Compound of Interest

Compound Name: Dodecyltetradecanol

CAS No.: 59219-70-4

Cat. No.: B041338

Get Quote

Introduction and Physicochemical Rationale
Dodecyltetradecanol (2-dodecyltetradecan-1-ol, CAS 59219-70-4) is a highly hydrophobic,

long-chain branched Guerbet alcohol (C26H54O) utilized extensively in and as a specialty

synthetic intermediate[1]. Because of its high molecular weight (382.71 g/mol ) and branched

structure, it presents unique rheological properties—often existing as a at ambient

temperatures[2].

Understanding its physical state is critical for laboratory safety: handling this chemical often

requires mild thermal energy to reduce viscosity, which introduces secondary thermal hazards.

Furthermore, its extreme hydrophobicity dictates specific spill-containment and disposal

strategies, as aqueous cleanup methods are entirely ineffective and will actively exacerbate slip

hazards.

Physicochemical Profile & Risk Assessment
Summarizing the physicochemical data into actionable safety intelligence allows us to

anticipate hazards before they occur.
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Property Value / Characteristic Safety Implication

Chemical Formula C26H54O

Highly lipophilic; readily

penetrates compromised skin

barriers.

Molecular Weight 382.71 g/mol

High boiling point; extremely

low vapor pressure at room

temperature.

Flash Point > 200°C (Estimated)

Combustible. Requires

considerable preheating before

ignition, but forms upon

intense heating[3].

Water Solubility Insoluble (< 0.001 g/L)

Spills cannot be diluted or

washed with water; requires

[3].

Viscosity/State Viscous liquid / Waxy solid

Requires gentle heating (e.g.,

40-50°C) for aliquoting,

introducing thermal burn risks.

Mandatory Personal Protective Equipment (PPE)
Matrix
To ensure a self-validating safety protocol, PPE selection must be grounded in the chemical's

specific interaction with biological tissues and laboratory materials. Do not rely on generic lab

safety rules; tailor your protection to the lipid-like nature of this compound.

Hand Protection:

Requirement: Nitrile or Butyl rubber gloves (minimum 0.11 mm thickness).

Causality: Long-chain aliphatic alcohols can act as permeation enhancers. While

Dodecyltetradecanol itself is only a mild irritant, it can facilitate the transport of other

hazardous co-solvents through compromised glove barriers[4]. to aliphatic chains.
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Eye Protection:

Requirement: ANSI Z87.1-compliant chemical splash goggles.

Causality: Accidental splashing during the heating and transfer of viscous liquids is a

primary exposure route. The alcohol causes mild to moderate [5]. Face shields are

recommended if heating volumes exceed 500 mL.

Body Protection:

Requirement: Flame-resistant (FR) laboratory coat and closed-toe, non-slip footwear.

Causality: Although the flash point is high, localized overheating during melting can

generate combustible vapors. Non-slip footwear is critical because spilled

Dodecyltetradecanol creates [3].

Respiratory Protection:

Requirement: Not routinely required under ambient conditions.

Causality: If heating near the boiling point or generating aerosols (e.g., during sonication),

use a half-mask respirator with [5].

Operational Workflow: Safe Handling and Transfer
Because Dodecyltetradecanol is highly viscous, researchers often need to heat the material

prior to transfer. The following protocol ensures safe phase transition and accurate aliquoting.

Step-by-Step Methodology: Viscosity Reduction and Aliquoting

Preparation: Verify that the primary container is tightly sealed. Inspect glassware for micro-

fractures, as thermal stress will exacerbate flaws.

Thermal Equilibration: Place the sealed container in a thermostatically controlled water bath

set to 45°C–55°C.

Scientific Rationale: Avoid direct heat sources (hot plates without water/oil baths or open

flames). Direct heating causes localized thermal degradation, generating or carbon
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oxides[5].

Ventilation: Transfer the warmed, liquefied Dodecyltetradecanol to a Class II Type A2

biological safety cabinet or a standard chemical fume hood.

Aliquoting: Use positive displacement pipettes or pre-warmed glass serological pipettes.

Scientific Rationale: Standard air-displacement pipettes will suffer from severe volumetric

inaccuracy due to the high viscosity and density of the liquid, leading to dripping and

external contamination.

Post-Transfer: Wipe the exterior of the primary container with a lint-free wipe dampened with

isopropanol (IPA) to remove lipid residue before returning it to ambient storage.

Emergency Response and Spill Containment
Water is strictly contraindicated for Dodecyltetradecanol spills. Aqueous solutions will cause

the hydrophobic liquid to spread, expanding the contamination zone.

Step-by-Step Methodology: Spill Cleanup

Isolate & Evacuate: Immediately secure the area. Eliminate all if the material was heated

prior to the spill[3].

Containment: Surround the spill perimeter with an inert, hydrophobic absorbent material

(e.g., diatomaceous earth, dry sand, or specialized chemical spill pads). Do not use like

sawdust[5].

Absorption: Work the absorbent from the perimeter toward the center to prevent spreading.

Allow 5–10 minutes for capillary action to draw the viscous liquid into the matrix.

Collection: Use non-sparking polypropylene scoops to transfer the saturated absorbent into a

high-density polyethylene (HDPE) hazardous waste container.

Surface Decontamination: Wash the affected surface with a concentrated laboratory

detergent (surfactant) followed by an isopropanol wipe-down to remove the remaining

microscopic lipid film.
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Waste Management and Disposal Plans
Dodecyltetradecanol must not be discharged into municipal wastewater systems due to its

environmental persistence and potential to cause mechanical blockages in plumbing.

Liquid Waste: Collect in designated, clearly labeled organic waste carboys (halogen-free

unless mixed with halogenated solvents).

Solid Waste: Saturated PPE, wipes, and spill absorbents must be placed in sealed, labeled

solid hazardous waste bags.

Disposal Mechanism: Final disposal must be executed via controlled incineration at an [3].

The compound combusts to yield carbon dioxide and water, leaving no toxic inorganic ash.

Workflow Visualization
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Pre-Operational PPE Assessment

Gentle Heating (Water Bath <60°C)

 PPE Verified

Aliquoting & Transfer in Fume Hood

 Viscosity Reduced

Spill Event Detected
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Incineration / Approved Waste Facility
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Absorb with Inert Material (Sand/Vermiculite)

 Immediate Action

 Waste Collection

Click to download full resolution via product page

Workflow for safe handling, transfer, and spill response for Dodecyltetradecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b041338/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-dodecyltetradecanol
https://www.lookchem.com/
https://www.benchchem.com/product/b041338/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-dodecyltetradecanol
https://www.buyersguidechem.com/
https://www.thegoodscentscompany.com/
https://www.benchchem.com/product/b041338?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://buyersguidechem.com/chemicalproperty_775517367980.html
https://www.chemicalbook.com/msds/2-decyl-1-tetradecanol.pdf
https://www.thegoodscentscompany.com/data/rw1369831.html
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/D7384?userType=undefined
https://www.benchchem.com/product/b041338/docs#comprehensive-safety-and-handling-guide-for-dodecyltetradecanol
https://www.benchchem.com/product/b041338/docs#comprehensive-safety-and-handling-guide-for-dodecyltetradecanol
https://www.benchchem.com/product/b041338/docs#comprehensive-safety-and-handling-guide-for-dodecyltetradecanol
https://www.benchchem.com/product/b041338/docs#comprehensive-safety-and-handling-guide-for-dodecyltetradecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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